2-[4-(Chloromethyl)phenyl]acetonitrile

Specification

• CAS No.: 66736-53-6
• Molecular Formula: C9H8ClN
• Molecular Weight: 165.62
• IUPAC Name: 2-[4-(chloromethyl)phenyl]acetonitrile
• Standard InChI: InChI=1S/C9H8ClN/c10-7-9-3-1-8(2-4-9)5-6-11/h1-4H,5,7H2
• Standard InChI Key: DKPMIKUVUZZAIL-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC#N)CCl

Introduction

Chemical Identity and Structural Properties

Molecular Characteristics

2-[4-(Chloromethyl)phenyl]acetonitrile has the molecular formula C₉H₈ClN and a molar mass of 165.62 g/mol. Its structure consists of a benzene ring substituted with a chloromethyl (–CH₂Cl) group at the para position and an acetonitrile (–CH₂CN) moiety. The chloromethyl group enhances electrophilic reactivity, enabling nucleophilic substitution reactions, while the nitrile group facilitates participation in cycloadditions and reductions.

Spectroscopic Data

While explicit spectral data (e.g., NMR, IR) were absent in the reviewed sources, analogous compounds suggest characteristic signals:

• ¹H NMR: Aromatic protons (δ 7.2–7.5 ppm), chloromethyl (–CH₂Cl, δ 4.5–4.8 ppm), and acetonitrile (–CH₂CN, δ 3.1–3.3 ppm).

• IR: C≡N stretch (~2240 cm⁻¹), C–Cl stretch (~750 cm⁻¹).

Synthesis and Production

One-Pot Synthesis Method

A patented one-pot synthesis (CN103172537A) outlines the production of a structurally related compound, 2-(4-amino-2-chloro-5-methylphenyl)-2-(4-chlorophenyl)acetonitrile, via sequential condensation and reduction:

• Condensation: 4-Chloro-2-nitrotoluene reacts with chlorobenzyl cyanide in methanol/ethanol under basic conditions (50% NaOH) at 0–25°C.

• Reduction: The intermediate is reduced using hydrazine hydrate (N₂H₄·H₂O) at 60–80°C with FeCl₃-activated carbon catalysis.

Key Parameters:

Parameter	Value
Molar ratio (N₂H₄:substrate)	1.5–4:1
pH adjustment	6–7 (using acetic acid/HCl)
Yield	89–91%
Purity (HPLC)	>99.4%

This method avoids hazardous metal catalysts (e.g., Pd/Ni) and high-pressure hydrogenation, reducing environmental impact.

Hazard Code	Risk Description
H315	Causes skin irritation
H318	Causes serious eye damage
H335	May cause respiratory irritation
H302	Harmful if swallowed

Precautionary Measures

• Personal Protection: Nitrile gloves, goggles, and respirators (P280, P305+P351+P338).

• Ventilation: Use fume hoods to avoid inhalation (P312).

• First Aid: Flush eyes with water for 15 minutes (P305+P351+P338).

Supplier	Packaging	Price
TRC	10 mg	$45
AK Scientific	250 mg	$481
Acrotein	1 g	$275

Pricing reflects scale-dependent costs, with mg-scale quantities priced 10–20× higher per gram than bulk orders.

Applications and Derivatives

Pharmaceutical Intermediates

The compound serves as a precursor to:

• Antihistamines: Via reductive amination of the nitrile group.

• Anticancer agents: Through coupling reactions at the chloromethyl site.

Agrochemicals

Derivatives exhibit herbicidal activity when functionalized with sulfonylurea groups.